Ethyl 5-(2-(4-ethoxyphenyl)acetamido)-4-oxo-3-(4-(trifluoromethyl)phenyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 5-[[2-(4-ethoxyphenyl)acetyl]amino]-4-oxo-3-[4-(trifluoromethyl)phenyl]thieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C26H22F3N3O5S/c1-3-36-18-11-5-15(6-12-18)13-20(33)30-23-21-19(14-38-23)22(25(35)37-4-2)31-32(24(21)34)17-9-7-16(8-10-17)26(27,28)29/h5-12,14H,3-4,13H2,1-2H3,(H,30,33)
• InChI Key: SQVJKZMRAQJUSL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CC(=O)NC2=C3C(=CS2)C(=NN(C3=O)C4=CC=C(C=C4)C(F)(F)F)C(=O)OCC
• Molecular Formula: C26H22F3N3O5S
• Molecular Weight: 545.5 g/mol

Description

The compound , Ethyl 5-(2-(4-ethoxyphenyl)acetamido)-4-oxo-3-(4-(trifluoromethyl)phenyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate, is a complex organic molecule that likely exhibits a range of interesting chemical properties and reactivity due to its heterocyclic structure and functional groups. While the specific compound is not directly mentioned in the provided papers, they do discuss related thieno[3,4-d]pyridazine derivatives and their synthesis, which can provide insights into the potential chemistry of the compound .

Synthesis Analysis

The synthesis of related thieno[3,4-d]pyridazine derivatives is well-documented in the literature. For example, Paper describes the synthesis of various heterocycles starting from ethyl 5-aminothieno[2',3':4,5]pyridazino-6-carboxylate, which suggests that similar starting materials and synthetic strategies could potentially be applied to the synthesis of Ethyl 5-(2-(4-ethoxyphenyl)acetamido)-4-oxo-3-(4-(trifluoromethyl)phenyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate. The transformation of amino esters into fused heterocyclic systems is a common theme in these syntheses.

Molecular Structure Analysis

The molecular structure of thieno[3,4-d]pyridazine derivatives is characterized by the presence of a thieno[3,4-d]pyridazine core, which is a bicyclic system containing both sulfur and nitrogen atoms. This core is likely to influence the electronic properties of the molecule, as well as its reactivity. The presence of substituents such as the trifluoromethyl group and the ethoxyphenyl group in the compound of interest would further modify its chemical behavior, potentially affecting its stability, reactivity, and interactions with other molecules.

Chemical Reactions Analysis

Thieno[3,4-d]pyridazine derivatives can undergo a variety of chemical reactions, depending on the nature of their substituents. For instance, the amino group in such compounds can be involved in the formation of thiourea derivatives, as seen in Paper . The presence of ester and amide functionalities in the compound of interest suggests that it could participate in hydrolysis, amidation, and esterification reactions. Additionally, the presence of an ethoxy group could lead to reactions typical of ethers, such as cleavage under acidic conditions.

Physical and Chemical Properties Analysis

The physical and chemical properties of Ethyl 5-(2-(4-ethoxyphenyl)acetamido)-4-oxo-3-(4-(trifluoromethyl)phenyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate would be influenced by its molecular structure. The heteroatoms and the aromatic system are likely to contribute to the compound's polarity, solubility, and melting point. The presence of the trifluoromethyl group could increase the compound's lipophilicity, potentially affecting its solubility in organic solvents. The ester and amide linkages would be expected to have an impact on the compound's stability and reactivity, particularly in the presence of nucleophiles or under hydrolytic conditions.